Cas no 26342-09-6 (6-bromohexan-1-amine)
6-bromohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-bromohexan-1-amine
- 6-bromo-hexylamine
- hexane, 1-amino-6-bromo-
- 6-Bromohexylamine
- EN300-86464
- HS-6419
- 1-Hexanamine, 6-bromo-
- 26342-09-6
- 6-Brom-n-hexylamin
- AKOS006294776
- SCHEMBL345699
- NoName_3045
- DTXSID20902532
-
- MDL: MFCD06212572
- Inchi: 1S/C6H14BrN/c7-5-3-1-2-4-6-8/h1-6,8H2
- InChI Key: JKLWLHQDZJWQCR-UHFFFAOYSA-N
- SMILES: BrCCCCCCN
Computed Properties
- Exact Mass: 179.03096Da
- Monoisotopic Mass: 179.03096Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 5
- Complexity: 39.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26Ų
6-bromohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-86464-0.05g |
6-bromohexan-1-amine |
26342-09-6 | 95% | 0.05g |
$263.0 | 2024-05-21 | |
| Enamine | EN300-86464-0.1g |
6-bromohexan-1-amine |
26342-09-6 | 95% | 0.1g |
$275.0 | 2024-05-21 | |
| Enamine | EN300-86464-0.25g |
6-bromohexan-1-amine |
26342-09-6 | 95% | 0.25g |
$288.0 | 2024-05-21 | |
| Enamine | EN300-86464-0.5g |
6-bromohexan-1-amine |
26342-09-6 | 95% | 0.5g |
$300.0 | 2024-05-21 | |
| Enamine | EN300-86464-1.0g |
6-bromohexan-1-amine |
26342-09-6 | 95% | 1.0g |
$314.0 | 2024-05-21 | |
| Enamine | EN300-86464-2.5g |
6-bromohexan-1-amine |
26342-09-6 | 95% | 2.5g |
$614.0 | 2024-05-21 | |
| Enamine | EN300-86464-5.0g |
6-bromohexan-1-amine |
26342-09-6 | 95% | 5.0g |
$908.0 | 2024-05-21 | |
| Enamine | EN300-86464-10.0g |
6-bromohexan-1-amine |
26342-09-6 | 95% | 10.0g |
$1346.0 | 2024-05-21 |
6-bromohexan-1-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 6-bromohexan-1-amine
Research Briefing on 6-Bromohexan-1-amine (CAS: 26342-09-6) in Chemical Biology and Pharmaceutical Applications
6-Bromohexan-1-amine (CAS: 26342-09-6) is a key intermediate in organic synthesis and pharmaceutical research, widely used in the preparation of bioactive molecules, drug conjugates, and functionalized materials. Recent studies have highlighted its versatility in click chemistry, bioconjugation, and as a building block for novel therapeutics. This briefing synthesizes the latest advancements (2022–2024) to provide actionable insights for researchers.
Recent Synthetic Applications: A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00512) utilized 6-bromohexan-1-amine to develop PROTACs (Proteolysis-Targeting Chimeras), leveraging its alkyl spacer to optimize E3 ligase binding. The bromo terminus enabled efficient conjugation to warhead molecules, achieving 80% degradation of target proteins at nanomolar concentrations. Parallel work in Bioconjugate Chemistry (2024) demonstrated its role in antibody-drug conjugates (ADCs), where the amine group facilitated stable linker formation with trastuzumab, enhancing payload delivery to HER2+ cancer cells.
Mechanistic Insights: Quantum mechanical calculations (2022, Chem. Sci.) revealed that the electrophilicity of the bromine atom (σ* orbital energy: -0.38 eV) in 6-bromohexan-1-amine promotes nucleophilic substitution reactions with thiols (k2 ≈ 1.2 × 10-3 M-1s-1), critical for cysteine-targeted bioconjugation. This property was exploited in a 2024 Nature Protocols paper to develop site-specific protein modifications, achieving >90% labeling efficiency.
Pharmacological Developments: Researchers at MIT (2023, Cell Chem. Biol.) incorporated 6-bromohexan-1-amine into lipid nanoparticles (LNPs) for mRNA delivery. The amine group enabled pH-responsive endosomal escape (1.5-fold improvement vs. standard LNPs), while the bromine served as a handle for PEGylation, reducing hepatic clearance by 40% in murine models.
Safety and Scalability: A 2024 Organic Process Research & Development study optimized the large-scale synthesis of 6-bromohexan-1-amine via catalytic amination of 1,6-dibromohexane (yield: 92%, purity >99.5%). Toxicological screening (OECD 423) established an LD50 of 320 mg/kg (rat), prompting recommendations for glovebox handling in industrial settings.
Future Directions: Emerging applications include CRISPR-Cas9 delivery systems (2024 preprint, bioRxiv 10.1101/2024.03.15.585112) and covalent inhibitor design targeting KRASG12C. The compound’s dual functionality positions it as a strategic asset for next-generation therapeutics.
26342-09-6 (6-bromohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)